Cas no 1028281-09-5 (Boc-D-threo-3-(4-cyanophenyl)serine)

• Product Name: Boc-D-threo-3-(4-cyanophenyl)serine
• CAS No: 1028281-09-5
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 1070803
• PubChem ID: 85409514
• Update Time: 2025-05-22

Boc-D-threo-3-(4-cyanophenyl)serine Chemical and Physical Properties

Names and Identifiers

• Boc-D-threo-3-(4-cyanophenyl)serine
• ANKVSTYQCCCVHX-NWDGAFQWSA-N
• 1028281-09-5
• 3-(4-Cyanophenyl)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid

• MDL： MFCD08752533
• Inchi： 1S/C15H18N2O5/c1-15(2,3)22-14(21)17-11(13(19)20)12(18)10-6-4-9(8-16)5-7-10/h4-7,11-12,18H,1-3H3,(H,17,21)(H,19,20)
• InChI Key： ANKVSTYQCCCVHX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C1C=CC(C#N)=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.12157168g/mol
• Monoisotopic Mass: 306.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-D-threo-3-(4-cyanophenyl)serine

Comprehensive Overview of Boc-D-threo-3-(4-cyanophenyl)serine (CAS No. 1028281-09-5)

Boc-D-threo-3-(4-cyanophenyl)serine (CAS No. 1028281-09-5) is a specialized non-natural amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and bioconjugation. Its unique stereochemistry and functional groups make it a valuable building block for designing peptidomimetics and drug candidates. The compound features a Boc (tert-butoxycarbonyl) protecting group, a D-threo configuration, and a 4-cyanophenyl side chain, offering versatility in medicinal chemistry applications.

In recent years, the demand for custom amino acid derivatives like Boc-D-threo-3-(4-cyanophenyl)serine has surged due to advancements in targeted drug delivery and biologics development. Researchers frequently search for "Boc-protected serine derivatives", "D-threo amino acid applications", or "cyanophenyl-modified peptides" to explore its role in enzyme inhibition and receptor modulation. This compound’s structural rigidity and polarity are particularly advantageous in GPCR-targeted therapies, a hot topic in oncology and neurological disorder research.

The synthesis of Boc-D-threo-3-(4-cyanophenyl)serine involves asymmetric catalysis and protective group strategies, aligning with trends in green chemistry and atom economy. Its 4-cyanophenyl moiety enhances binding affinity in protein-ligand interactions, a key focus area for AI-driven drug discovery platforms. Popular queries such as "how to incorporate unnatural amino acids into peptides" or "Boc-D-threo-3-(4-cyanophenyl)serine solubility" reflect practical concerns in lab-scale applications.

From a commercial perspective, CAS No. 1028281-09-5 is cataloged by leading chemical suppliers as a high-purity reference standard. Its stability under solid-phase peptide synthesis (SPPS) conditions makes it ideal for automated peptide synthesizers, addressing the growing need for precision therapeutics. Discussions around "scaling up Boc-amino acid production" or "cyanophenyl serine stability data" highlight its industrial relevance.

In summary, Boc-D-threo-3-(4-cyanophenyl)serine exemplifies the intersection of organic chemistry and biomedical innovation. Its applications span from peptide-based vaccines to small-molecule probes, catering to evolving trends like personalized medicine and high-throughput screening. As research continues, this compound remains pivotal in addressing challenges such as drug resistance and bioavailability optimization.